2-(4-Methylpiperazino)-1,3-benzoxazole

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-1,3-benzoxazole
• InChI: InChI=1S/C12H15N3O/c1-14-6-8-15(9-7-14)12-13-10-4-2-3-5-11(10)16-12/h2-5H,6-9H2,1H3
• InChI Key: AQDIORAYAFJBDK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=CC=CC=C3O2
• Molecular Formula: C12H15N3O
• DSSTOX Substance ID: DTXSID60396512
• Molecular Weight: 217.27 g/mol
• Solubility: >32.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 20128-05-6

Description

Synthesis Analysis

The synthesis of similar compounds, such as 4-substituted 2-(4-methylpiperazino)pyrimidines and quinazoline analogs, involves the addition reaction of lithium reagents to the 4 position of 2-chloropyrimidine or 2-chloroquinazoline followed by oxidation of the resultant dihydro intermediate product. This process is a powerful tool for the synthesis of 4-substituted 2-chloropyrimidines or 2-chloroquinazolines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the addition reaction of lithium reagents to the 4 position of 2-chloropyrimidine or 2-chloroquinazoline, followed by oxidation of the resultant dihydro intermediate product.

Scientific Research Applications

2-(4-Methylpiperazino)-1,3-benzoxazole has been used in a wide range of scientific research applications. It has been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. It has also been investigated for its antifungal and antibacterial properties, and has been shown to be effective against a variety of microorganisms. Additionally, this compound has been studied for its potential as a fluorescent probe for biological imaging.

Mechanism of Action

Target of Action

The primary target of 2-(4-Methylpiperazino)-1,3-benzoxazole is the serotonin 5-HT 2A receptor . This receptor plays a crucial role in the neurotransmission of serotonin, a key neurotransmitter involved in mood regulation and other cognitive functions .

Mode of Action

This compound interacts with the serotonin 5-HT 2A receptor, potentially acting as an antagonist . An antagonist is a substance that inhibits the function of a receptor by binding to it and blocking the interaction with its natural ligand, in this case, serotonin .

Biochemical Pathways

The interaction of this compound with the serotonin 5-HT 2A receptor can affect various biochemical pathways. These pathways are primarily related to the transmission of serotonin, which can influence mood, appetite, sleep, and various cognitive functions .

Pharmacokinetics

Like many other psychoactive drugs, it is likely to be absorbed in the gastrointestinal tract, distributed throughout the body via the bloodstream, metabolized in the liver, and excreted through the kidneys .

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its interaction with the serotonin 5-HT 2A receptor. By acting as an antagonist, it can inhibit the function of this receptor, potentially leading to changes in serotonin neurotransmission and associated cognitive functions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances that can interact with the compound, and the individual’s genetic makeup . For example, certain genetic variations can affect how an individual metabolizes the compound, which can in turn influence its efficacy and potential side effects .

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Methylpiperazino)-1,3-benzoxazole in lab experiments include its high purity and stability, as well as its effectiveness against a variety of microorganisms. However, its toxicity and potential side effects must be carefully considered when designing experiments. Additionally, its mechanism of action is not fully understood, which may limit its usefulness in certain research applications.

Future Directions

There are many potential future directions for research involving 2-(4-Methylpiperazino)-1,3-benzoxazole. One area of interest is its potential as an anticancer agent, and further studies are needed to determine its effectiveness against different types of cancer cells. Additionally, its potential as a fluorescent probe for biological imaging could be further explored, as could its potential as a therapeutic agent for infectious diseases. Further studies are also needed to fully understand its mechanism of action and to explore its potential limitations and side effects.

Safety and Hazards

The safety data sheet for a similar compound, 4-(4-Methylpiperazino)benzoic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 3.08 g of 2-chlorobenzoxazole was added 200 ml of N-methylpiperazine under cooling with ice, followed by 2 hours of reaction at the same temperature. The reaction mixture was concentrated under a reduced pressure, and the resulting residue was dissolved in 200 ml of ethyl acetate, washed with water, dehydrated with MgSO4 and then concentrated to dryness under a reduced pressure. The resulting residue was purified by a silica gel column chromatography (chloroform:methanol=20:1) to obtain 2.77 g of the title compound.